Cas no 2229637-17-4 ((1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)methanol)

• Product Name: (1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)methanol
• CAS No: 2229637-17-4
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 6197834
• PubChem ID: 165681409
• Update Time: 2025-08-05

(1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)methanol
• 2229637-17-4
• (1-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}cyclopropyl)methanol
• EN300-1998680

• Inchi： 1S/C9H10N4O/c14-5-9(1-2-9)6-3-7-8(10-4-6)12-13-11-7/h3-4,14H,1-2,5H2,(H,10,11,12,13)
• InChI Key： KLZCLAIXMYNYAG-UHFFFAOYSA-N
• SMILES： OCC1(C2C=NC3C(C=2)=NNN=3)CC1

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.7Ų

Additional information on (1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)methanol

The Compound CAS No 2229637-17-4: (1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)methanol

(1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)methanol, also known by its CAS registry number 2229637-17-4, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its bicyclic structure, which includes a triazolo-pyridine ring fused with a cyclopropane ring, and a hydroxymethyl group attached to the cyclopropane moiety. The combination of these structural features makes it a promising candidate for various applications in drug discovery and materials science.

The synthesis of (1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)methanol involves a multi-step process that typically begins with the preparation of the triazolo-pyridine ring system. This is often achieved through a combination of cyclization reactions and nucleophilic substitutions. The cyclopropane ring is then introduced via a ring-closing reaction, followed by the addition of the hydroxymethyl group through a hydroxylation process. Recent advancements in catalytic asymmetric synthesis have enabled researchers to optimize the synthesis pathway, improving both yield and stereochemical control.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. The triazolo-pyridine moiety is known for its ability to form hydrogen bonds and participate in π-π interactions, making it an attractive component for designing bioactive molecules. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against various enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, research published in Nature Communications highlighted its ability to modulate protein-protein interactions critical for cancer cell survival.

In addition to its role in drug discovery, (1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)methanol has shown promise in materials science applications. Its rigid bicyclic structure and functionalizable groups make it an ideal candidate for constructing advanced materials such as coordination polymers and supramolecular assemblies. A study in Angewandte Chemie reported its use as a versatile linker in metal-organic frameworks (MOFs), demonstrating exceptional stability and tunable porosity.

The versatility of this compound is further underscored by its use as an intermediate in the synthesis of other bioactive molecules. Its ability to undergo various transformations while retaining structural integrity has made it a valuable tool in medicinal chemistry. For example, recent work by researchers at Stanford University utilized this compound as a key intermediate in the synthesis of novel kinase inhibitors with improved pharmacokinetic profiles.

From an environmental perspective, the development of sustainable synthetic routes for producing (1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)methanol has become a focal point for green chemistry initiatives. Scientists are exploring the use of renewable feedstocks and enzymatic catalysis to reduce the environmental footprint of its production process.

In conclusion, (1-{3H-1,2,3triazolo4,5-bpyridin-6-yl}cyclopropyl)methanol, with its unique structural features and diverse applications across multiple disciplines, represents a significant advancement in modern organic chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.